![molecular formula C18H22N2O3 B2416809 Tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate CAS No. 2411306-47-1](/img/structure/B2416809.png)
Tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate is a compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate is not fully understood. However, it is believed to exert its anticancer effects through the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
Tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate has been shown to exhibit both biochemical and physiological effects. Biochemically, this compound has been shown to inhibit tubulin polymerization, leading to cell cycle arrest and apoptosis. Physiologically, this compound has been shown to exhibit antiproliferative effects on cancer cells, leading to a reduction in tumor growth.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate in lab experiments include its high potency and selectivity towards cancer cells, as well as its ability to inhibit tubulin polymerization. However, the limitations of using this compound include its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research of tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate. One potential direction is the development of more efficient synthesis methods for this compound, which could lead to increased yields and reduced costs. Another direction is the investigation of this compound's potential applications in other fields, such as materials science and organic synthesis. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential as an anticancer agent.
Synthesis Methods
Tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate is synthesized through a multistep process involving the reaction of tert-butyl 3-aminocrotonate with phenylisocyanate, followed by a series of reactions involving acylation, reduction, and cyclization. The final product is obtained through purification and isolation processes.
Scientific Research Applications
Tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In materials science, this compound has been used as a building block for the synthesis of novel polymers and materials. In organic synthesis, this compound has been used as a key intermediate for the synthesis of various natural products and pharmaceuticals.
properties
IUPAC Name |
tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O3/c1-5-9-15(21)19-18(14-10-7-6-8-11-14)12-20(13-18)16(22)23-17(2,3)4/h6-8,10-11H,12-13H2,1-4H3,(H,19,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYNCSESFWHGOQI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NC1(CN(C1)C(=O)OC(C)(C)C)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 3-(but-2-ynoylamino)-3-phenylazetidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.